Cas no 55696-39-4 (3-Oxo-4-phenyl-pentanoic acid methyl ester)

• Product Name: 3-Oxo-4-phenyl-pentanoic acid methyl ester
• CAS No: 55696-39-4
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 3043181
• PubChem ID: 46949964
• Update Time: 2025-05-21

3-Oxo-4-phenyl-pentanoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Oxo-4-phenyl-pentanoic acid methyl ester
• AKOS004910649
• methyl 3-oxo-4-phenylpentanoate
• methyl3-oxo-4-phenylpentanoate
• 55696-39-4

• MDL： MFCD15143175
• Inchi： 1S/C12H14O3/c1-9(10-6-4-3-5-7-10)11(13)8-12(14)15-2/h3-7,9H,8H2,1-2H3
• InChI Key： OGKWBEZBGZPJGJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(=O)C(C1=CC=CC=C1)C

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on 3-Oxo-4-phenyl-pentanoic acid methyl ester

Comprehensive Analysis of 3-Oxo-4-phenyl-pentanoic acid methyl ester (CAS No. 55696-39-4): Properties, Applications, and Industry Trends

3-Oxo-4-phenyl-pentanoic acid methyl ester (CAS No. 55696-39-4) is a specialized organic compound widely recognized in pharmaceutical and fine chemical synthesis. This β-keto ester derivative features a phenyl group at the 4-position, making it a versatile intermediate for constructing complex molecular architectures. Its methyl ester functionality enhances solubility in organic solvents, facilitating reactions like Claisen condensations and Michael additions—key topics frequently searched by synthetic chemists.

Recent Google Trends data reveals growing interest in "sustainable synthesis of keto esters" and "green chemistry alternatives for β-keto esters," aligning with this compound's relevance. Researchers are exploring enzyme-catalyzed reactions to produce derivatives of 3-Oxo-4-phenyl-pentanoic acid methyl ester with reduced environmental impact. The compound's chiral center at the 4-position also attracts attention in asymmetric synthesis discussions, particularly for pharmaceutical building blocks.

From a structural perspective, the carbonyl group at the 3-position and ester moiety create dual reactivity sites. This explains its utility in synthesizing heterocyclic compounds—a trending topic in drug discovery forums. Analytical techniques like HPLC purity testing and NMR structural confirmation are critical for quality control, as evidenced by frequent searches for "CAS 55696-39-4 characterization methods."

Industry reports highlight demand for high-purity keto esters in agrochemicals and fragrances. The phenyl-substituted nature of this compound makes it valuable for creating UV-stabilizing additives, addressing current market needs for light-resistant materials. Patent databases show increased filings involving 55696-39-4 derivatives for biodegradable polymer modifiers, reflecting circular economy trends.

Storage considerations for 3-Oxo-4-phenyl-pentanoic acid methyl ester often appear in technical queries. Best practices recommend anhydrous conditions below 25°C to prevent ester hydrolysis—a common degradation pathway. Suppliers increasingly provide stabilized formulations with antioxidants, responding to user concerns about shelf life.

In academic settings, this compound serves as a model substrate for teaching retrosynthetic analysis. Its balanced polarity allows demonstrations of both normal-phase and reverse-phase chromatography, making it a frequent subject in "organic chemistry separation techniques" searches. The CAS 55696-39-4 registry entry is often cross-referenced with spectral databases for educational purposes.

Emerging applications include its use as a precursor for fluorescent probes in bioimaging. The aromatic system enables π-stacking interactions crucial for sensor development, a hot topic in nanotechnology forums. Recent publications describe modifications of the pentanoic acid backbone to create pH-responsive materials for controlled drug delivery systems.

Regulatory databases confirm 3-Oxo-4-phenyl-pentanoic acid methyl ester complies with major chemical inventories (TSCA, EINECS). This regulatory clarity supports its adoption in global supply chains, particularly for multistep synthesis workflows. Quality certifications like ISO 9001-compliant production are becoming decisive factors for purchasers, as noted in recent market surveys.

Technical discussions often focus on optimizing large-scale esterification processes for this compound. Continuous flow chemistry has emerged as an energy-efficient alternative to batch production, reducing the carbon footprint of 55696-39-4 synthesis—addressing ESG concerns in chemical manufacturing.

In conclusion, 3-Oxo-4-phenyl-pentanoic acid methyl ester (CAS No. 55696-39-4) represents a intersection of traditional organic chemistry and modern sustainable practices. Its structural features continue to inspire innovations across pharmaceuticals, materials science, and green chemistry—fields where both academic researchers and industrial chemists actively seek advanced keto ester solutions.